Cas no 1566062-85-8 (ethyl 5-chloro-2-(chlorosulfonyl)benzoate)

• Product Name: ethyl 5-chloro-2-(chlorosulfonyl)benzoate
• CAS No: 1566062-85-8
• MF: C₉H₈Cl₂O₄S
• MW: 283.128419876099
• CID: 5210221
• PubChem ID: 75480607
• Update Time: 2025-07-25

ethyl 5-chloro-2-(chlorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-chloro-2-(chlorosulfonyl)-, ethyl ester
• ethyl 5-chloro-2-(chlorosulfonyl)benzoate

• Inchi： 1S/C9H8Cl2O4S/c1-2-15-9(12)7-5-6(10)3-4-8(7)16(11,13)14/h3-5H,2H2,1H3
• InChI Key： BRRIBXXXINGKEZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC(Cl)=CC=C1S(Cl)(=O)=O

Additional information on ethyl 5-chloro-2-(chlorosulfonyl)benzoate

Introduction to Ethyl 5-chloro-2-(chlorosulfonyl)benzoate (CAS No. 1566062-85-8)

Ethyl 5-chloro-2-(chlorosulfonyl)benzoate (CAS No. 1566062-85-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the synthesis of various pharmacologically active molecules. The presence of both chloro and chlorosulfonyl substituents makes it a versatile intermediate in the development of novel therapeutic agents.

The molecular structure of ethyl 5-chloro-2-(chlorosulfonyl)benzoate consists of a benzoate backbone modified with chloro and chlorosulfonyl groups. This configuration endows the compound with distinct chemical properties that are highly valuable in medicinal chemistry. The benzoate moiety is well-known for its stability and compatibility with biological systems, while the chloro and chlorosulfonyl groups enhance reactivity, making it an excellent candidate for further functionalization.

In recent years, there has been a surge in research focused on developing new methodologies for the synthesis of complex organic molecules. Ethyl 5-chloro-2-(chlorosulfonyl)benzoate has been extensively studied as a key intermediate in the preparation of various bioactive compounds. Its utility in constructing heterocyclic frameworks has been particularly highlighted, as these frameworks are often found in biologically active natural products and synthetic drugs.

One of the most compelling aspects of ethyl 5-chloro-2-(chlorosulfonyl)benzoate is its role in the development of novel antiviral and anticancer agents. Researchers have leveraged its structural motifs to design molecules that target specific enzymatic pathways involved in viral replication and cancer cell proliferation. For instance, studies have demonstrated its efficacy in the synthesis of compounds that inhibit proteases essential for viral maturation, showcasing its potential as a lead compound in antiviral drug discovery.

The pharmaceutical industry has also shown interest in ethyl 5-chloro-2-(chlorosulfonyl)benzoate due to its ability to serve as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs). The chlorosulfonyl group provides a reactive site for further derivatization, allowing chemists to tailor the properties of the final product. This flexibility has led to the development of several novel NSAIDs with improved pharmacokinetic profiles and reduced side effects.

Beyond its pharmaceutical applications, ethyl 5-chloro-2-(chlorosulfonyl)benzoate has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The presence of electron-withdrawing groups such as chlorosulfonyl enhances charge transport properties, making it an attractive material for advanced technological applications.

The synthesis of ethyl 5-chloro-2-(chlorosulfonyl)benzoate involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include chlorination and sulfonylation of benzoic acid derivatives, followed by esterification to introduce the ethyl group. Advances in catalytic methods have enabled more efficient and sustainable production processes, reducing waste and improving yields.

In conclusion, ethyl 5-chloro-2-(chlorosulfonyl)benzoate (CAS No. 1566062-85-8) is a multifaceted compound with significant implications across various scientific disciplines. Its role as an intermediate in pharmaceutical synthesis, particularly in antiviral and anticancer drug development, underscores its importance. Additionally, its potential applications in materials science highlight its versatility beyond traditional medicinal chemistry applications. As research continues to evolve, the utility of this compound is expected to expand, driving further innovation and discovery.